17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone
Overview
Description
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone is a steroid lactone.
Scientific Research Applications
Aldosterone Antagonism
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone has been investigated for its potential as an aldosterone antagonist. Research by Weier and Hofmann (1975) synthesized a variety of esters of this compound, observing good oral and subcutaneous activity, indicating a promising role in antagonizing aldosterone's effects in the body (Weier & Hofmann, 1975).
Anesthetic Effects Inhibition
Taché, Taché, and Selye (1975) explored the role of catatoxic steroids, including derivatives of 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone, in inhibiting the effects of steroid anesthetics in rats. This suggests potential applications in modulating anesthesia or sedation (Taché, Taché, & Selye, 1975).
Estrogenic Properties
The estrogenic properties of lactones derived from the oxidation of 17alpha-[3-furyl]estradiol derivatives, which include similar structures to 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone, have been studied by Lefebvre and Revesz (1975). This research highlights the potential estrogenic activity of these compounds, suggesting possible applications in hormone-related therapies (Lefebvre & Revesz, 1975).
Diagnostic Marker for 21-Hydroxylase Deficiency
Christakoudi, Cowan, and Taylor (2010) identified a new early marker for 21-hydroxylase deficiency, closely related to 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone. This discovery is crucial for the early diagnosis of this congenital condition (Christakoudi, Cowan, & Taylor, 2010).
Glucocorticoid Properties
Procopiou et al. (2001) synthesized a series of 17beta-glucocorticoid butyrolactones, structurally related to 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone, and explored their structure-activity relationships. This research indicates the potential of these compounds as glucocorticoid agonists (Procopiou et al., 2001).
properties
Product Name |
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone |
|---|---|
Molecular Formula |
C21H30O3 |
Molecular Weight |
330.5 g/mol |
IUPAC Name |
(5R,8R,9R,10S,13S,14S,17R)-13-methylspiro[1,2,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
InChI |
InChI=1S/C21H30O3/c1-20-9-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(20)7-10-21(20)11-8-19(23)24-21/h13,15-18H,2-12H2,1H3/t13-,15+,16-,17-,18+,20+,21-/m1/s1 |
InChI Key |
JSXFOYUNEYPEME-PEPVMSLBSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]24CCC(=O)O4)CC[C@H]5[C@@H]3CCC(=O)C5 |
SMILES |
CC12CCC3C(C1CCC24CCC(=O)O4)CCC5C3CCC(=O)C5 |
Canonical SMILES |
CC12CCC3C(C1CCC24CCC(=O)O4)CCC5C3CCC(=O)C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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